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Compound of Interest

Hexaethylene glycol
Compound Name:
monohexadecyl ether

cat. No.: B3269792

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of laboratory chemicals is paramount. This document provides immediate, essential
safety protocols and logistical plans for the use of Hexaethylene glycol monohexadecyl
ether, fostering a secure and productive research environment.

Operational Plan

This procedural guide outlines the necessary steps for the safe handling and disposal of
Hexaethylene glycol monohexadecyl ether.

1. Preparation and Engineering Controls:

e Work in a well-ventilated area.[1][2] A chemical fume hood is recommended for all
procedures involving this substance.

e Ensure that safety showers and eyewash stations are readily accessible and have been
recently tested.

o Before handling, inspect all personal protective equipment (PPE) for any signs of damage or
degradation.[1]

o Keep containers of Hexaethylene glycol monohexadecyl ether tightly closed when not in
use and store in a cool, dry place.[1]
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. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear safety glasses with side-shields conforming to EN166 (EU)
or NIOSH (US) approved standards.[1] For tasks with a higher risk of splashing, chemical
safety goggles and a face shield are recommended.

Skin Protection:
o Wear a lab coat or other impervious clothing to prevent skin contact.[1]

o Handle the substance with gloves that have been inspected prior to use.[1] The selected
gloves must satisfy the specifications of EU Directive 89/686/EEC and the standard EN
374 derived from it.[1]

o Use proper glove removal technique (without touching the glove's outer surface) to avoid
skin contamination.[1]

Respiratory Protection:
o For routine handling in a well-ventilated area, respiratory protection may not be necessary.

o If dusts or aerosols are generated, a NIOSH-approved N95 dust mask or equivalent
should be worn.[3]

o In case of fire or major spills, a self-contained breathing apparatus (SCBA) should be
used.[1]

. Handling Procedures:
Avoid all personal contact, including inhalation of dust or vapors.[1][2]
Do not eat, drink, or smoke in the work area.[2][4]
Wash hands thoroughly with soap and water after handling and before breaks.[1][2]
Work clothes should be laundered separately from other clothing.[2]

. First Aid Measures:
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If in eyes: Immediately flush with plenty of water for at least 15 minutes, lifting the upper and
lower eyelids occasionally. Seek medical attention.[5]

If on skin: Remove contaminated clothing and wash the affected area with soap and water. If
irritation persists, seek medical attention.[2]

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.

If swallowed: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[1]

. Spill and Cleanup Procedures:
Evacuate the area and ensure adequate ventilation.
Wear the appropriate PPE as described above.

For small spills, absorb the material with an inert substance such as sand, earth, or
vermiculite.[2]

Sweep or shovel the absorbed material into a suitable, labeled, and closed container for
disposal.[1][2]

Do not let the product enter drains or waterways.[1][2]
. Disposal Plan:

Dispose of Hexaethylene glycol monohexadecyl ether and any contaminated materials in
accordance with all applicable federal, state, and local regulations.[2]

Contaminated gloves and other disposable PPE should be placed in a sealed container and
disposed of as chemical waste.[1]

Do not dispose of the chemical down the drain.

Quantitative Data
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Specific quantitative data for Hexaethylene glycol monohexadecyl ether is not readily

available in public databases. The following table provides general guidance and highlights the

types of data that should be sought from the supplier's specific Safety Data Sheet (SDS).

Parameter Value Source/Standard
Occupational Exposure Limits
OSHA PEL (Permissible ]

o No data available OSHA
Exposure Limit)
NIOSH REL (Recommended )

o No data available NIOSH
Exposure Limit)
ACGIH TLV (Threshold Limit )

No data available ACGIH

Value)

Glove Compatibility

Recommended Glove

Materials

Nitrile rubber, Neoprene, or
other chemically resistant
gloves are generally
recommended for ethers.
However, specific compatibility

should be verified.

General Chemical Guides

Breakthrough Time (BTT)

Not specifically tested for
Hexaethylene glycol
monohexadecyl ether. For
prolonged contact, gloves with
a high protection class (longer
breakthrough time) are

advised.

EN 374

Degradation

Check for any signs of
swelling, cracking, or
discoloration of glove material

upon contact.

Visual Inspection

Experimental Workflow
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Safe Handling and Disposal Workflow for Hexaethylene Glycol Monohexadecy! Ether
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Caption: Workflow for safe handling and disposal of Hexaethylene glycol monohexadecyl
ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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